Cas no 380342-39-2 (N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine)

• Product Name: N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine
• CAS No: 380342-39-2
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 3057154
• PubChem ID: 2360618
• Update Time: 2025-06-12

N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzothiazol-2-yl-(4-isopropyl-phenyl)-amine
• AKOS000115464
• G34742
• AB00710596-01
• 380342-39-2
• Oprea1_833787
• Z56820391
• N-(4-(propan-2-yl)phenyl)-1,3-benzothiazol-2-amine
• CS-0218902
• EN300-02419
• N-[4-(propan-2-yl)phenyl]-1,3-benzothiazol-2-amine
• N-(4-propan-2-ylphenyl)-1,3-benzothiazol-2-amine
• N-(4-ISOPROPYLPHENYL)-1,3-BENZOTHIAZOL-2-AMINE
• 998-047-3
• STL281941
• N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine

• Inchi： 1S/C16H16N2S/c1-11(2)12-7-9-13(10-8-12)17-16-18-14-5-3-4-6-15(14)19-16/h3-11H,1-2H3,(H,17,18)
• InChI Key： MQBUFHMBMYWOHP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 268.10341969Da
• Monoisotopic Mass: 268.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.4±35.0 °C at 760 mmHg
• Flash Point: 194.8±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine

N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine: A Comprehensive Overview

N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine (CAS No. 380342-39-2) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as IPPT, has garnered considerable attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine.

Chemical Properties

N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine is a white to off-white solid with a molecular formula of C₁₆H₁₇NS. It has a molecular weight of 255.38 g/mol and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound's structure consists of a benzothiazole core linked to an aniline moiety via a phenyl ring substituted with an isopropyl group. This unique arrangement confers the compound with specific electronic and steric properties that are crucial for its biological activities.

Synthesis Methods

The synthesis of N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine can be achieved through various routes, but one of the most common methods involves the reaction of 4-isopropylaniline with 2-chlorobenzothiazole in the presence of a base such as potassium carbonate or sodium hydride. The reaction typically proceeds under inert atmosphere conditions at elevated temperatures to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that reduce waste and energy consumption.

Biological Activities

N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine has been extensively studied for its potential therapeutic applications. One of its notable biological activities is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising results as an inhibitor of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurodegenerative disorders. Additionally, N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Pharmacological Studies

In preclinical studies, N-4-(Propan-2-yl)phenyl-1,3-benzothiazol-2-amine has been evaluated for its pharmacological effects in various animal models. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for further drug development. In vitro studies have also demonstrated its ability to cross the blood-brain barrier (BBB), which is crucial for treating central nervous system (CNS) disorders.

Clinical Trials and Future Prospects

The potential therapeutic applications of N-4-(Propan-2-ylyl)phenyl)-1,3-benzothiazol)-2-amnine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have reported promising results, with the compound showing good tolerability and preliminary evidence of efficacy in treating conditions such as chronic obstructive pulmonary disease (COPD) and Alzheimer's disease. Ongoing research continues to explore its potential in other therapeutic areas, including cancer and metabolic disorders.

Recent Research Advancements

The scientific community's interest in N-(Propan--ylyl)-phen)-1,3-benthothaz)--)amnine)) remains strong, with numerous studies published annually. Recent advancements include the development of novel derivatives that enhance the compound's potency and selectivity while reducing side effects. For example, researchers have synthesized analogs with modified substituents on the phenyl ring or the benzothiazole core to optimize their pharmacological profiles. Additionally, computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of these compounds with their target proteins.

Conclusion

In summary, N-(Propan--ylyl)-phen)-1,3-benthothaz)--)amnine)) (CAS No. 380342--9-) is a versatile compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further drug development. Ongoing research continues to uncover new applications and improve our understanding of this compound's mechanisms of action. As more studies are conducted and clinical trials progress, it is likely that N-(Propan--ylyl)-phen)-1,3-benthothaz)--)amnine)) will play an increasingly important role in the treatment of various diseases.